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Compound of Interest

Compound Name: Pc-786

Cat. No.: B609854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides technical information and frequently asked questions regarding the

clinical trial of Pc-786, an investigational inhaled antiviral for the treatment of Respiratory

Syncytial Virus (RSV) infection.

Frequently Asked Questions (FAQs)
Q1: Why was the Phase 2 clinical trial NCT03715023 for Pc-786 terminated?

The specific reason for the termination of the Phase 2 clinical trial NCT03715023, sponsored

by Pulmocide Ltd., has not been publicly disclosed by the company. Clinical trials can be

terminated for a variety of reasons, which may include but are not limited to, administrative

decisions, strategic shifts in research focus, or unforeseen safety or efficacy findings. Without

an official statement from the sponsor, the precise rationale for the termination remains

unconfirmed.

Q2: What is the proposed mechanism of action for Pc-786?

Pc-786 is a potent, non-nucleoside inhibitor of the Respiratory Syncytial Virus (RSV) L-protein

polymerase. The L-protein is a critical component of the viral RNA-dependent RNA polymerase

(RdRp) complex, which is essential for the replication and transcription of the viral genome. By

inhibiting the L-protein, Pc-786 is designed to prevent viral replication in the epithelial cells of

the respiratory tract.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b609854?utm_src=pdf-interest
https://www.benchchem.com/product/b609854?utm_src=pdf-body
https://www.benchchem.com/product/b609854?utm_src=pdf-body
https://www.benchchem.com/product/b609854?utm_src=pdf-body
https://www.benchchem.com/product/b609854?utm_src=pdf-body
https://www.benchchem.com/product/b609854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
Mechanism of Action: Pc-786 Inhibition of RSV Replication
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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